(E)-8-(2-Chloro-3,4-dimethoxystyryl)-1,3-diethylxanthine
(E)-8-(2-Chloro-3,4-dimethoxystyryl)-1,3-diethylxanthine
Brand Name:
Vulcanchem
CAS No.:
155271-42-4
VCID:
VC21114810
InChI:
InChI=1S/C19H21ClN4O4/c1-5-23-17-15(18(25)24(6-2)19(23)26)21-13(22-17)10-8-11-7-9-12(27-3)16(28-4)14(11)20/h7-10H,5-6H2,1-4H3,(H,21,22)/b10-8+
SMILES:
CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)C=CC3=C(C(=C(C=C3)OC)OC)Cl
Molecular Formula:
C19H21ClN4O4
Molecular Weight:
404.8 g/mol
(E)-8-(2-Chloro-3,4-dimethoxystyryl)-1,3-diethylxanthine
CAS No.: 155271-42-4
Cat. No.: VC21114810
Molecular Formula: C19H21ClN4O4
Molecular Weight: 404.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 155271-42-4 |
|---|---|
| Molecular Formula | C19H21ClN4O4 |
| Molecular Weight | 404.8 g/mol |
| IUPAC Name | 8-[(E)-2-(2-chloro-3,4-dimethoxyphenyl)ethenyl]-1,3-diethyl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C19H21ClN4O4/c1-5-23-17-15(18(25)24(6-2)19(23)26)21-13(22-17)10-8-11-7-9-12(27-3)16(28-4)14(11)20/h7-10H,5-6H2,1-4H3,(H,21,22)/b10-8+ |
| Standard InChI Key | ZNDCDCSHKOAZIS-CSKARUKUSA-N |
| Isomeric SMILES | CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)/C=C/C3=C(C(=C(C=C3)OC)OC)Cl |
| SMILES | CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)C=CC3=C(C(=C(C=C3)OC)OC)Cl |
| Canonical SMILES | CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)C=CC3=C(C(=C(C=C3)OC)OC)Cl |
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